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Compound of Interest

Compound Name: 1,2-Diethyl-4-iodobenzene

Cat. No.: B15307993

Disclaimer: Specific safety and toxicological data for 1,2-Diethyl-4-iodobenzene is not readily
available in public databases. This guide is compiled from information on structurally similar
compounds, including diethylbenzene isomers and iodinated aromatic compounds. The 1,2-
diethylbenzene moiety is of particular concern due to its known neurotoxic potential. All
handling of this chemical should be conducted with extreme caution by trained professionals in
a controlled laboratory setting.

Chemical Identity and Physical Properties

A summary of known and predicted physical and chemical properties for 1,2-Diethyl-4-
iodobenzene and related compounds is presented below. Data for the target compound is
limited; therefore, properties of analogous substances are provided for guidance.
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1,2-Diethyl-4- .
Property . 1,2-Diethylbenzene lodobenzene
iodobenzene
Molecular Formula CioHasl CioH14 CeHsl
Molecular Weight 260.11 g/mol 134.22 g/mol 204.01 g/mol
CAS Number 288101-46-2 135-01-3 591-50-4
Not specified (likely a o o
Appearance o Colorless liquid Colorless liquid
liquid)
Boiling Point Not available 183-184 °C 188 °C
Melting Point Not available -31°C -29 °C[1]
Flash Point Not available 59 °C (closed cup) 74 °C
Density Not available 0.88 g/cm?3 1.83 g/cm3
Solubility Not available Insoluble in water Insoluble in water

Hazard Identification and GHS Classification

A definitive GHS classification for 1,2-Diethyl-4-iodobenzene is not available. The following
classification is inferred from the known hazards of its structural components.

Pictograms:

Health Hazard: Due to the neurotoxic potential of the 1,2-diethylbenzene moiety.

Irritant: For potential skin and eye irritation.

Flammable: Based on related diethylbenzene isomers.

Environmental Hazard: Aromatic compounds can be toxic to aquatic life.

Signal Word:Danger

Hazard Statements:
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H304: May be fatal if swallowed and enters airways.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H361: Suspected of damaging fertility or the unborn child. (Based on potential for
neurotoxicity).

H372: Causes damage to the peripheral nervous system through prolonged or repeated
exposure. (Inferred from 1,2-diethylbenzene).

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P201: Obtain special instructions before use.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P308+P313: IF exposed or concerned: Get medical advice/attention.

Toxicological Information

The most significant toxicological concern for 1,2-Diethyl-4-iodobenzene stems from the 1,2-

diethylbenzene portion of the molecule.
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o Neurotoxicity: 1,2-Diethylbenzene is the most toxic of the diethylbenzene isomers.[3] Its
critical effect is peripheral neurotoxicity, which is caused by its metabolic conversion to a
gamma-diketone, 1,2-diacetylbenzene.[3] This metabolite can react with proteins, leading to
nerve damage.[3]

o Observed Effects in Animal Studies (1,2-Diethylbenzene):

o Oral administration to rats resulted in body weight loss, blue discoloration of skin and
urine, unsteady gait, and paralysis of the hind legs.[3]

o Subchronic inhalation and oral studies in rats with diethylbenzene mixtures containing the
1,2-isomer showed subclinical neurotoxicity at all concentrations and doses tested.[3]

o Acute Toxicity: While specific LD50 data for 1,2-Diethyl-4-iodobenzene is unavailable,
related compounds suggest moderate acute toxicity. For iodobenzene, the oral LD50 in rats
is 1749 mg/kg.[1] For 1,4-diethylbenzene, oral administration of 2000 mg/kg in rats caused
no deaths, but did lead to decreased spontaneous motor activity.[4]

Handling and Storage
Engineering Controls:

o Work with this compound should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene) and a lab coat.

» Respiratory Protection: If working outside a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures:
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e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Keep away from heat, sparks, and open flames.

o Use only non-sparking tools.

o Take precautionary measures against static discharge.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from oxidizing agents.

e Protect from light, as iodinated compounds can be light-sensitive.
Accidental Release and First Aid Measures
Accidental Release:

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains or waterways.

First Aid:

¢ Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation develops.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of 1,2-Diethyl-4-iodobenzene
are not widely available in the reviewed literature. However, a general workflow for a
hypothetical synthesis and subsequent reaction can be visualized.

A common method for the synthesis of aryl iodides is through the iodination of an aromatic
compound. For a subsequent reaction, such as a cross-coupling reaction, the following general

workflow would apply.
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Caption: General workflow for the synthesis and subsequent reaction of 1,2-Diethyl-4-
iodobenzene.

Signaling Pathways and Biological Activity

There is no information available in the searched literature regarding the involvement of 1,2-
Diethyl-4-iodobenzene in any specific biological signaling pathways or its broader biological
activity, other than the inferred neurotoxicity. Research in this area would be required to
elucidate any such effects.

Due to the lack of data on specific signaling pathways, a diagram cannot be provided.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It is likely to be classified as hazardous waste. Do not dispose of it down the drain
or into the environment.

This technical guide provides a summary of the available safety and handling information for
1,2-Diethyl-4-iodobenzene, primarily based on data from structurally related compounds.
Researchers, scientists, and drug development professionals should exercise extreme caution
and implement robust safety protocols when handling this compound due to its potential for
neurotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 1,2-
Diethyl-4-iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15307993#safety-and-handling-of-1-2-diethyl-4-
iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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